N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(2-bromophenyl)-N-[3-butylsulfanyl-5-(difluoromethyl)-1,2,4-triazol-4-yl]methanimine
• InChI: InChI=1S/C14H15BrF2N4S/c1-2-3-8-22-14-20-19-13(12(16)17)21(14)18-9-10-6-4-5-7-11(10)15/h4-7,9,12H,2-3,8H2,1H3/b18-9+
• InChI Key: ZHJJTYDMLFTYAP-GIJQJNRQSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1N=CC2=CC=CC=C2Br)C(F)F
• Isomeric SMILES: CCCCSC1=NN=C(N1/N=C/C2=CC=CC=C2Br)C(F)F
• Molecular Formula: C14H15BrF2N4S
• Molecular Weight: 389.26 g/mol

Description

N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine, also known as BBTA, is a chemical compound that has been extensively studied for its potential application in various scientific research fields. BBTA is a triazole derivative that exhibits potent biological activities, making it a promising candidate for drug development.

Mechanism of Action

N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine exhibits potent biological activities by inhibiting the growth of cancer cells through the induction of apoptosis. It acts by targeting the DNA replication process in cancer cells, leading to cell death. N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine has also been found to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the induction of apoptosis, and the reduction of oxidative stress. N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine in lab experiments is its potent biological activity, making it a promising candidate for drug development. However, its high toxicity level and limited solubility in water can pose challenges in its application in lab experiments.

Future Directions

There are several future directions for the research and development of N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine. One potential direction is the development of N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the study of the mechanism of action of N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine in cancer cells to gain a better understanding of its biological activity. Additionally, the synthesis of N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine derivatives with improved solubility and reduced toxicity could lead to the development of more effective drugs.

Scientific Research Applications

N-(2-bromobenzylidene)-3-(butylthio)-5-(difluoromethyl)-4H-1,2,4-triazol-4-amine has been studied for its potential application in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. Its unique chemical structure makes it a promising candidate for drug development, especially in the field of cancer research.